Cas no 1092952-99-2 (Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate)

• Product Name: Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate
• CAS No: 1092952-99-2
• MF: C₁₆H₁₃BrFN₃O₂S
• MW: 410.260724782944
• MDL: MFCD32068416
• CID: 5063213
• Update Time: 2025-07-17

Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate
• SY253069
• Methyl 4-(2-bromo-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate

• MDL： MFCD32068416
• Inchi： 1S/C16H13BrFN3O2S/c1-8-12(16(22)23-2)13(10-4-3-9(18)7-11(10)17)21-14(20-8)15-19-5-6-24-15/h3-7,13H,1-2H3,(H,20,21)
• InChI Key： LLYBOQJNOCWNPF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1C(C(=O)OC)=C(C)NC(C2=NC=CS2)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 572
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8

Additional information on Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate

Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate (CAS No. 1092952-99-2): An Overview

Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate (CAS No. 1092952-99-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a bromo and fluorine substituent, as well as a thiazole ring, contribute to its distinct chemical and biological properties.

The synthesis of Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate typically involves multistep reactions, often starting from readily available starting materials such as 2-bromo-4-fluorobenzaldehyde and thiazole derivatives. The key steps in its synthesis include the formation of the dihydropyrimidine ring through a Biginelli reaction or a similar condensation process. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, making it more accessible for large-scale production and further research.

In terms of its biological activity, Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate has shown promising results in various preclinical studies. One of the most notable areas of research is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits significant cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

Additionally, Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in the treatment of inflammatory diseases. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions and the need for new therapeutic options.

The pharmacokinetic profile of Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate has also been studied to some extent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a potential drug candidate. However, further studies are needed to optimize these parameters and ensure its safety and efficacy in clinical settings.

In conclusion, Methyl 4-(2-Bromo-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate (CAS No. 1092952-99-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to novel treatments for various diseases.